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Compound of Interest

Compound Name:
4-(2-Chloroacetamido)benzoic

acid

CAS No.: 4596-39-8

Cat. No.: B1267507

Get Quote

An In-Depth Technical Guide to 4-(2-Chloroacetamido)benzoic Acid: Properties, Synthesis,

and Applications in Modern Drug Discovery

Executive Summary
4-(2-Chloroacetamido)benzoic acid is a bifunctional organic compound of significant interest

to the chemical and pharmaceutical sciences. Possessing both a carboxylic acid and a reactive

chloroacetamide group, it serves as a highly versatile intermediate in the synthesis of a wide

array of biologically active molecules. This guide provides a comprehensive overview of its core

physicochemical properties, a detailed protocol for its laboratory synthesis and

characterization, and an exploration of its applications in contemporary drug discovery,

including the development of antiviral, anesthetic, and anticancer agents. The central focus is

to provide researchers and drug development professionals with the technical insights and

practical methodologies required to effectively utilize this valuable chemical scaffold.
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4-(2-Chloroacetamido)benzoic acid is a white to off-white solid crystalline compound.[1] Its

molecular structure consists of a benzoic acid core where the amino group at the para (4-

position) is acylated with a chloroacetyl group. This unique arrangement provides two key

reactive sites for further chemical modification.

The definitive molecular weight of 4-(2-Chloroacetamido)benzoic acid is 213.62 g/mol .[1][2]

Physicochemical and Structural Data
Property Value Source(s)

Molecular Weight 213.62 g/mol [1][2]

Molecular Formula C9H8ClNO3 [1][3][4]

CAS Number 4596-39-8 [1]

Melting Point 264 °C (decomposes) [1][2][3]

Appearance White to Off-White Solid [1]

Solubility
Slightly soluble in DMSO and

Acetic Acid
[1]

SMILES String OC(=O)c1ccc(NC(=O)CCl)cc1 [2][4]

InChI Key
FNXAWVZXABMYRM-

UHFFFAOYSA-N
[2]

Synthesis and Characterization
The most common and efficient synthesis of 4-(2-chloroacetamido)benzoic acid involves the

N-acylation of 4-aminobenzoic acid.[5] This reaction is a classic example of nucleophilic acyl

substitution.

Principle of Synthesis
The lone pair of electrons on the nitrogen atom of 4-aminobenzoic acid acts as a nucleophile,

attacking the electrophilic carbonyl carbon of chloroacetyl chloride. The reaction is typically

conducted at reduced temperatures. This is a critical choice to control the highly exothermic
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nature of the acylation, which prevents the hydrolysis of the acid chloride and minimizes the

formation of potential side products, thereby ensuring a higher yield of the desired compound.
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Starting Materials Reaction Conditions

4-Aminobenzoic Acid

4-(2-Chloroacetamido)benzoic Acid
(Crude Product)

Chloroacetyl Chloride HCl (acidic medium) Stirring at 4-10°C

Purification
(Recrystallization)

Dissolve & Precipitate

Final Product

Isolate & Dry

Therapeutic Development Pathways

4-(2-Chloroacetamido)
benzoic Acid

Antiviral Agents
(e.g., Matijing-Su Derivatives)Anti-HBV

Local Anesthetics
Pain Management

Anticancer Agents
(e.g., VEGFR-2 Inhibitors)

Oncology
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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